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Compound of Interest

Compound Name: Lathodoratin

Cat. No.: B1674539

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the
synthesis and derivatization of Lathodoratin (3-ethyl-5,7-dihydroxy-4H-chromen-4-one), a
naturally occurring chromone with potential applications in medicinal chemistry and drug
discovery.

Introduction

Lathodoratin is a biogenic chromone found in plants such as the sweet pea (Lathyrus
odoratus) and Hypericum sikokumontanum. Its core structure, a 5,7-dihydroxychromone, is a
common motif in a variety of bioactive natural products. The presence of hydroxyl groups and
the ethyl substituent at the 3-position offer opportunities for structural modification to explore its
structure-activity relationship (SAR) and develop novel therapeutic agents. This document
outlines a plausible synthetic route to Lathodoratin and provides protocols for the
derivatization of its hydroxyl groups.

Synthesis of Lathodoratin

The total synthesis of Lathodoratin can be achieved through a multi-step process. A key
strategic approach involves the Baker-Venkataraman rearrangement to construct the chromone
core, followed by the introduction of the ethyl group.

Proposed Synthetic Pathway
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A plausible synthetic pathway for Lathodoratin is outlined below. This pathway commences
with the commercially available 2,4,6-trihydroxyacetophenone.
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Derivatization of Lathodoratin

Lathodoratin
(R1=H, R2=H)

Alkylation Acylation
(e.g., R-X, K2CO3) (e.g., R-COCI, Pyridine)

5,7-Dialkoxy-3-ethyl-4H-chromen-4-one 5,7-Diacyloxy-3-ethyl-4H-chromen-4-one
(R1=Alkyl, R2=Alkyl) (R1=Acyl, R2=Acyl)
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Hypothetical Biological Interactions
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(e.g., PI3K/Akt, MAPK) Modulation (e.g., NF-kB)

Cellular Response
(e.g., Apoptosis, Inflammation)
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» To cite this document: BenchChem. [Lathodoratin: Detailed Application Notes and Protocols
for Synthesis and Derivatization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1674539#lathodoratin-synthesis-and-derivatization-
methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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